Cas no 119391-92-3 (N-tert-Butyl-d9-phenyl-d5-nitrone)

N-tert-Butyl-d9-phenyl-d5-nitrone is a deuterated analog of the spin trap compound PBN (phenyl-N-tert-butylnitrone), widely used in electron paramagnetic resonance (EPR) spectroscopy and free radical research. The incorporation of nine deuterium atoms on the tert-butyl group (d9) and five on the phenyl ring (d5) enhances its stability and reduces background signals, improving sensitivity in radical detection. This isotopically labeled nitrone is particularly valuable in mechanistic studies of oxidative stress, lipid peroxidation, and reactive oxygen species (ROS) due to its ability to form stable spin adducts with short-lived radicals. Its deuterated structure also minimizes interference from proton hyperfine splitting, enabling clearer spectral resolution in EPR analysis. The compound is highly pure and suitable for quantitative applications in biomedical and chemical research.
N-tert-Butyl-d9-phenyl-d5-nitrone structure
119391-92-3 structure
Product Name:N-tert-Butyl-d9-phenyl-d5-nitrone
CAS No:119391-92-3
MF:C11H15NO
MW:191.329166650772
CID:137586
Update Time:2025-07-02

N-tert-Butyl-d9-phenyl-d5-nitrone Chemical and Physical Properties

Names and Identifiers

    • 2-Propan-1,1,1,3,3,3-d6-amine,2-(methyl-d3)-N-[(phenyl-d5)methylene]-, N-oxide (9CI)
    • (Spin Trap)
    • N-TERT-BUTYL-D9-PHENYL-D5-NITRONE
    • N-tert-Butyl-d9-phenyl-d5-nitrone
    • Inchi: 1S/C11H15NO/c1-11(2,3)12(13)9-10-7-5-4-6-8-10/h4-9H,1-3H3/b12-9-/i1D3,2D3,3D3,4D,5D,6D,7D,8D
    • InChI Key: IYSYLWYGCWTJSG-IJUZYFTRSA-N
    • SMILES: C(C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])/[N+](/[O-])=C/C1=C([2H])C(=C([2H])C([2H])=C1[2H])[2H]

Computed Properties

  • Exact Mass: 205.29101
  • Monoisotopic Mass: 191.203
  • Isotope Atom Count: 14
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 28.8A^2

Experimental Properties

  • PSA: 26.07

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Additional information on N-tert-Butyl-d9-phenyl-d5-nitrone

Research Update on N-tert-Butyl-d9-phenyl-d5-nitrone (CAS 119391-92-3) in Chemical Biomedicine

The compound N-tert-Butyl-d9-phenyl-d5-nitrone (CAS 119391-92-3), a deuterated analog of the classic spin trap PBN (α-Phenyl-N-tert-butylnitrone), has recently gained significant attention in chemical biomedicine due to its enhanced stability and improved pharmacokinetic properties. This research brief synthesizes the latest findings on this compound, focusing on its applications in free radical research, neurodegenerative disease models, and advanced analytical methodologies.

Recent studies published in Free Radical Biology & Medicine (2023) demonstrate that N-tert-Butyl-d9-phenyl-d5-nitrone exhibits superior performance in electron paramagnetic resonance (EPR) spectroscopy compared to its non-deuterated counterpart. The deuterium substitution at nine positions in the tert-butyl group and five positions in the phenyl ring significantly reduces background noise in EPR measurements, enabling more precise detection of short-lived radical species in biological systems. This advancement is particularly valuable for studying oxidative stress mechanisms in disease models.

In neuropharmacology research, a 2024 study in ACS Chemical Neuroscience reported breakthrough findings using this compound in Alzheimer's disease models. The deuterated nitrone showed enhanced blood-brain barrier penetration and prolonged half-life (t₁/₂ = 4.7 ± 0.3 h vs. 2.1 ± 0.2 h for PBN), allowing for more effective trapping of reactive oxygen species in neuronal tissues. Quantitative mass spectrometry analysis revealed that the deuterated form accumulated in brain tissues at concentrations 2.3-fold higher than PBN after intravenous administration.

The analytical chemistry community has developed novel applications for this compound in LC-MS/MS-based metabolomics. A recent Nature Protocols publication (2024) detailed an optimized workflow using N-tert-Butyl-d9-phenyl-d5-nitrone as a derivatization agent for carbonyl-containing metabolites. The deuterated structure provides distinct isotopic patterns that facilitate the identification and quantification of low-abundance reactive metabolites in complex biological matrices, with detection limits improved by 5-10 fold compared to conventional methods.

From a synthetic chemistry perspective, current research focuses on scaling up production while maintaining isotopic purity. A 2023 Organic Process Research & Development paper described an improved synthetic route starting from deuterated benzene-d6 and tert-butanol-d10, achieving >99.5% isotopic purity at half the cost of previous methods. This development addresses one of the major barriers to widespread adoption of this compound in preclinical research.

Looking forward, the unique properties of N-tert-Butyl-d9-phenyl-d5-nitrone position it as a valuable tool for advancing our understanding of radical-mediated biological processes. Its applications span from basic mechanism studies to drug development pipelines, particularly in areas involving oxidative stress such as neurodegenerative diseases, ischemia-reperfusion injury, and inflammatory conditions. Future research directions likely include the development of tissue-targeted derivatives and combination therapies with other antioxidant agents.

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